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Compound of Interest

Compound Name: Propiophenone

Cat. No.: B1677668 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like propiophenone are paramount for ensuring laboratory

safety and environmental protection. This guide provides essential, step-by-step procedures for

the proper disposal of propiophenone, aligning with safety regulations and promoting a culture

of responsibility within the laboratory.

Immediate Safety Considerations
Propiophenone is a combustible liquid that can cause serious eye irritation.[1][2] It is crucial to

handle this chemical in a well-ventilated area, preferably within a laboratory fume hood, to

avoid inhalation of vapors or mist.[1][3] Personal protective equipment (PPE) is mandatory

when handling propiophenone.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU)

standards.[1][3]

Hand Protection: Handle with compatible gloves. Contaminated gloves must be disposed of

after use in accordance with laboratory best practices.[1][3]

Skin and Body Protection: Wear impervious clothing to prevent skin contact.[1]

In case of accidental exposure, follow these first-aid measures immediately:
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][3]

Skin Contact: Wash off with soap and plenty of water.[1][3]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[1][3]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician.[1][3]

Propiophenone Properties and Hazards
Understanding the quantitative data of propiophenone is essential for its safe handling and

disposal.

Property Value

Molecular Weight 134.18 g/mol [1]

Physical State Liquid[1]

Appearance Colorless to pale yellow liquid[1]

Melting Point 17 - 21 °C (63 - 70 °F)[1][4]

Boiling Point 218 °C (424 °F)[1][4]

Flash Point 92 °C (198 °F)[1]

Density 1.009 g/mL[1]

Water Solubility 2 g/L[1]

Vapor Pressure 0.23 hPa at 25 °C (77 °F)[1]

Vapor Density 4.63 (Air = 1)[1]

GHS Hazard Classification:

Flammable liquids (Category 4)[1]
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Eye irritation (Category 2A)[1]

Step-by-Step Disposal Protocol
The disposal of propiophenone must be handled as hazardous waste.[3] Do not dispose of it

down the drain or in regular trash.[3][5][6]

Methodology for Propiophenone Waste Disposal:

Waste Identification and Segregation:

Identify the waste stream containing propiophenone.

Do not mix propiophenone waste with other incompatible chemical wastes, such as

strong oxidizing agents or strong bases.[1][6]

Keep liquid propiophenone waste separate from solid waste.[6]

Container Selection:

Use a suitable, leak-proof container for storing liquid propiophenone waste. Plastic

bottles are often preferred over glass to minimize the risk of breakage.[5]

Ensure the container is chemically compatible with propiophenone.

The container must have a secure, tight-fitting lid.[6]

Do not overfill the container; leave adequate headspace (at least 10%) for expansion.[6]

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE".[5][6]

The label must include:

The full chemical name: "Propiophenone". Do not use abbreviations or chemical

formulas.[5][6]

The quantity of the waste.
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The date of waste generation.[5]

The place of origin (e.g., department, room number).[5]

The name and contact information of the principal investigator.[5]

Appropriate hazard pictograms.[5]

Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

near the point of generation.[6]

Store the container in a cool, dry, and well-ventilated place, away from heat and ignition

sources.[1][3]

Use secondary containment for liquid waste to prevent spills.[6]

Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed disposal company.[3][5]

Follow your institution's specific procedures for hazardous waste pickup.[5][6]

For empty propiophenone containers, triple-rinse them with a suitable solvent. The

rinsate must be collected and treated as hazardous waste.[7][8] After triple-rinsing, the

container can typically be disposed of as regular trash, but confirm with your institution's

EHS guidelines.[7][8]

Propiophenone Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

propiophenone.
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Step 1: Identify & Segregate
Propiophenone Waste

Step 2: Select Appropriate
Waste Container

Ensure compatibility

Step 6: Decontaminate
Empty Containers

For empty containers only

Step 3: Label Container as
'HAZARDOUS WASTE'

Securely sealed

Step 4: Store in Designated
Satellite Accumulation Area

Include all required info

Step 5: Arrange for EHS
Waste Pickup

Follow institutional protocol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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